molecular formula C20H19NO5S B2768793 Ethyl 2-(furan-2-carboxamido)-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate CAS No. 496027-98-6

Ethyl 2-(furan-2-carboxamido)-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate

Cat. No.: B2768793
CAS No.: 496027-98-6
M. Wt: 385.43
InChI Key: GBJQVBZZWRTZLU-UHFFFAOYSA-N
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Description

Ethyl 2-(furan-2-carboxamido)-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C20H19NO5S and its molecular weight is 385.43. The purity is usually 95%.
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Scientific Research Applications

Dye-Sensitized Solar Cells

Phenothiazine derivatives, incorporating furan as a conjugated linker, have shown significant promise in the field of dye-sensitized solar cells (DSSCs). Research indicates that these compounds, due to their electronic properties, can enhance solar energy-to-electricity conversion efficiency. A derivative showing a furan conjugated linker exhibited a conversion efficiency improvement of over 24% compared to reference cells. This demonstrates the potential of furan-containing compounds like Ethyl 2-(furan-2-carboxamido)-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate in renewable energy technologies (Se Hun Kim et al., 2011).

Antimicrobial and Antioxidant Activity

The compound has been utilized in synthesizing derivatives for antimicrobial and antioxidant studies. For example, research involving the synthesis of various Schiff bases derived from furan compounds has explored their antimicrobial activities against human pathogenic bacteria. This exploration into furan derivatives' bioactivity highlights their potential as leads in developing new antimicrobial agents (H. Patel, 2020).

Organic Synthesis

Enzymatic Synthesis of Biobased Polyesters

The compound's structural motifs are valuable in the enzymatic synthesis of biobased polyesters, leveraging its rigidity and aromaticity for polyester synthesis. This approach aligns with sustainable chemistry principles, exploring renewable resources to develop environmentally friendly materials (Yi Jiang et al., 2014).

Properties

IUPAC Name

ethyl 2-(furan-2-carbonylamino)-4-(4-methoxyphenyl)-5-methylthiophene-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19NO5S/c1-4-25-20(23)17-16(13-7-9-14(24-3)10-8-13)12(2)27-19(17)21-18(22)15-6-5-11-26-15/h5-11H,4H2,1-3H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBJQVBZZWRTZLU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(SC(=C1C2=CC=C(C=C2)OC)C)NC(=O)C3=CC=CO3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19NO5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.